Cas no 1262019-86-2 (2-Iodo-4-methylcinnamic acid)

• Product Name: 2-Iodo-4-methylcinnamic acid
• CAS No: 1262019-86-2
• MF: C₁₀H₉IO₂
• MW: 288.081735372543
• CID: 4948931
• Update Time: 2025-10-29

2-Iodo-4-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methylcinnamic acid

• Inchi： 1S/C10H9IO2/c1-7-2-3-8(9(11)6-7)4-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-4+
• InChI Key： ZYWRHZRHPDNSNU-SNAWJCMRSA-N
• SMILES： IC1C=C(C)C=CC=1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Additional information on 2-Iodo-4-methylcinnamic acid

Professional Introduction to 2-Iodo-4-methylcinnamic acid (CAS No. 1262019-86-2)

2-Iodo-4-methylcinnamic acid, with the chemical formula C₉H₇IO₂, is a significant compound in the realm of organic synthesis and pharmaceutical research. Its unique structural features, characterized by the presence of an iodo substituent and a methyl group on a cinnamic acid backbone, make it a versatile intermediate in the development of various chemical entities. This introduction delves into the compound’s properties, synthesis methods, and its emerging applications in medicinal chemistry and materials science, drawing insights from the latest research advancements.

The molecular structure of 2-Iodo-4-methylcinnamic acid consists of a phenyl ring connected to an acrylic acid moiety, with an iodine atom at the 2-position and a methyl group at the 4-position. This arrangement imparts distinct reactivity patterns, making it a valuable building block for further functionalization. The iodo group, in particular, serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings, which are pivotal in constructing complex organic molecules.

In recent years, 2-Iodo-4-methylcinnamic acid has garnered attention in the pharmaceutical industry due to its potential as a precursor for bioactive molecules. Researchers have explored its utility in synthesizing novel heterocyclic compounds that exhibit promising biological activities. For instance, studies have demonstrated its role in generating derivatives with anti-inflammatory, antimicrobial, and anticancer properties. The methyl group on the cinnamic acid core enhances lipophilicity, facilitating better cell membrane penetration and improving pharmacokinetic profiles.

The synthesis of 2-Iodo-4-methylcinnamic acid typically involves the iodination of 4-methylcinnamic acid or its derivatives. Advanced synthetic methodologies have been reported, including catalytic iodination using iodine monochloride or N-iodosuccinimide (NIS) under controlled conditions. These approaches ensure high selectivity and yield, making the compound readily accessible for further applications. The use of palladium-catalyzed cross-coupling reactions has also been optimized for introducing additional functional groups onto the cinnamic scaffold.

One of the most compelling aspects of 2-Iodo-4-methylcinnamic acid is its application in drug discovery. Researchers have leveraged its reactivity to develop libraries of small molecules for high-throughput screening (HTS). For example, it has been used to construct kinase inhibitors by appending specific pharmacophores through cross-coupling reactions. The compound’s ability to undergo sequential functionalization allows for the creation of diverse molecular architectures with tailored biological activities.

Emerging research has also highlighted the role of 2-Iodo-4-methylcinnamic acid in materials science. Its incorporation into polymer matrices has led to novel materials with enhanced optical and electronic properties. These polymers find applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic devices. The iodo substituent facilitates polymerization through metal-catalyzed reactions, enabling precise control over molecular weight and architecture.

The compound’s stability under various reaction conditions further underscores its utility as an intermediate. Studies have shown that 2-Iodo-4-methylcinnamic acid remains stable under aerobic conditions and retains its reactivity even in polar solvents like dimethylformamide (DMF) or tetrahydrofuran (THF). This stability is crucial for industrial-scale applications where harsh reaction conditions may be unavoidable.

In conclusion,2-Iodo-4-methylcinnamic acid (CAS No. 1262019-86-2) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic pathways, making it indispensable in drug development and advanced material design. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in synthetic chemistry.